Cas no 865689-36-7 ((1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid)

(1S,2R)-2-{[(tert-Butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid is a chiral cyclohexane derivative featuring both a Boc-protected amino group and a carboxylic acid functionality. Its stereospecific (1S,2R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic transformations. The carboxylic acid moiety offers further derivatization potential, enabling peptide coupling or esterification. This compound is particularly useful in the synthesis of enantiomerically pure compounds, including bioactive molecules and peptidomimetics. Its rigid cyclohexane backbone contributes to conformational control in target structures.
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid structure
865689-36-7 structure
Product Name:(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
CAS No:865689-36-7
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD06410969
CID:2196146
PubChem ID:1512489
Update Time:2025-10-31

(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,2r)-boc-2-aminocyclohexane carboxylic acid
    • (1S,2R)-2-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid
    • (1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
    • (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
    • QJEQJDJFJWWURK-DTWKUNHWSA-N
    • 4200AH
    • OR309426
    • cis-Boc-1-Aminocyclohexane-2-carboxylic acid
    • cis-2-tert-Butoxycarbonylaminocyclohexanecarboxylic acid
    • (1S,2R)-2-[(tert-butoxycarbonyl)amino]c
    • (1S,2R)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanecarboxylic acid (ACI)
    • (1S,2R)-2-(((tert-Butoxy)carbonyl)amino)cyclohexanecarboxylic acid
    • (1S,2R)-2-[(tert-Butoxycarbonyl)amino]cyclohexanecarboxylic acid
    • BOC-(+/-)-CIS-2-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID
    • (1S,2R)-2-tert-butoxycarbonylamino-1-cyclohexanecarboxylic acid
    • 865689-36-7
    • AC-30555
    • CS-0154546
    • EN300-703057
    • SCHEMBL1756657
    • (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylicacid
    • (1S,2R)-2-((TERT-BUTOXYCARBONYL)AMINO)CYCLOHEXANE-1-CARBOXYLIC ACID
    • Y13522
    • MFCD06410969
    • (1S,2R)-2-(Boc-amino)cyclohexanecarboxylic acid
    • (1S,2R)-2-[(tert-butoxycarbonyl)amino]cyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,(1S,2R)-
    • (1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
    • Z2306787859
    • AKOS024111103
    • rac-(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
    • BS-32928
    • EN300-1589866
    • MDL: MFCD06410969
    • Inchi: 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9-7-5-4-6-8(9)10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9+/m0/s1
    • InChI Key: QJEQJDJFJWWURK-DTWKUNHWSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1CCCC[C@@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 2.5

(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0423-1g
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
865689-36-7 95%
1g
3222.56CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0423-5g
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
865689-36-7 95%
5g
12890.24CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0423-500mg
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
865689-36-7 95%
500mg
2035.3CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0423-250mg
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
865689-36-7 95%
250mg
1441.67CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0423-100mg
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
865689-36-7 95%
100mg
1102.46CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0423-50mg
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
865689-36-7 95%
50mg
975.25CNY 2021-05-07
Chemenu
CM328697-10g
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
865689-36-7 95%+
10g
$1472 2021-06-09
Chemenu
CM328697-25g
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
865689-36-7 95%+
25g
$3220 2021-06-09
abcr
AB510164-1 g
(1S,2R)-Boc-2-Aminocyclohexane carboxylic acid
865689-36-7
1g
€600.00 2023-06-14
Chemenu
CM328697-10g
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
865689-36-7 95%+
10g
$1472 2022-05-28

(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: 1,4-Dioxane ,  Water ;  0 °C; 4 h, rt
1.2 Reagents: Sulfuric acid Solvents: Ethyl acetate ,  Water ;  pH 2.5, rt
Reference
Facile regio- and diastereoselective syntheses of hydroxylated 2-aminocyclohexanecarboxylic acids
Fueloep, Ferenc; et al, European Journal of Organic Chemistry, 2005, (15), 3214-3220

(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Raw materials

(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Preparation Products

Additional information on (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid

Introduction to (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid (CAS No. 865689-36-7)

(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid (CAS No. 865689-36-7) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The compound's structure consists of a cyclohexane ring with a carboxylic acid group at the 1-position and an amino group at the 2-position, both of which are protected by a tert-butoxycarbonyl (Boc) group. The chiral centers at the 1 and 2 positions confer specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic processes.

Recent advancements in the field have highlighted the importance of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid in the development of novel drugs. For instance, studies have shown that this compound can serve as a building block for the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity.

In the context of drug discovery, (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid has been utilized in the synthesis of small molecules targeting various biological pathways. One notable application is in the development of inhibitors for protein-protein interactions (PPIs), which are often challenging to modulate with traditional small molecules. The chiral nature of this compound allows for precise control over the stereochemistry of the final product, enhancing its binding affinity and selectivity.

Moreover, recent research has explored the use of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By incorporating this chiral amino acid derivative into prodrug designs, researchers have been able to improve drug delivery and reduce side effects associated with conventional therapies.

The synthesis of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid typically involves several steps, including enantioselective catalysis and protection-deprotection strategies. One common approach is to start with a chiral cyclohexanone derivative and perform an asymmetric reduction followed by an amino protection step using tert-butyldimethylsilyl (TBS) or Boc groups. The resulting intermediate can then be further functionalized to introduce the carboxylic acid group.

The purity and enantiomeric excess (ee) of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid are critical factors that influence its performance in downstream applications. High-purity samples can be obtained through chromatographic techniques such as high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC). These methods ensure that the compound meets stringent quality standards required for pharmaceutical use.

In addition to its role as a synthetic intermediate, (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid has also been studied for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in modulating specific biological targets, such as enzymes involved in metabolic disorders or receptors implicated in neurological diseases. These findings underscore the compound's versatility and potential as a lead molecule for further drug development.

The safety profile of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid is another important consideration. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in both research and clinical settings. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and maintain its integrity.

In conclusion, (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid (CAS No. 865689-36-7) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd